Cas no 115941-55-4 (Adenosine,2'-bromo-2',3'-dideoxy- (9CI))

Adenosine,2'-bromo-2',3'-dideoxy- (9CI) structure
115941-55-4 structure
Product Name:Adenosine,2'-bromo-2',3'-dideoxy- (9CI)
CAS No:115941-55-4
MF:C10H12BrN5O2
MW:314.138580322266
CID:178839
PubChem ID:451874
Update Time:2025-04-19

Adenosine,2'-bromo-2',3'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2'-bromo-2',3'-dideoxy- (9CI)
    • [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-bromooxolan-2-yl]methanol
    • Adenosine, 2'-bromo-2',3'-dideoxy-
    • [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-bromo-tetrahydrofuran-2-yl]methanol
    • ((2S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-bromotetrahydrofuran-2-yl)methanol
    • 115941-55-4
    • 2'-BrddA erythro
    • 2'-Bromo-2',3'-dideoxyadenosine erythro
    • DTXSID30151236
    • Inchi: 1S/C10H12BrN5O2/c11-6-1-5(2-17)18-10(6)16-4-15-7-8(12)13-3-14-9(7)16/h3-6,10,17H,1-2H2,(H2,12,13,14)/t5-,6+,10+/m0/s1
    • InChI Key: FPZFSLXDWDTIOO-BAJZRUMYSA-N
    • SMILES: Br[C@@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 313.01756
  • Monoisotopic Mass: 313.01744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • PSA: 99.08
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